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Compound Name:
hydroxyphenylglycolaldehyde

Cat. No.: B101626

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological
information for 3-Methoxy-4-hydroxyphenylglycolaldehyde (MHPG-aldehyde). It is intended
for research and informational purposes only. Direct toxicological data for MHPG-aldehyde is
limited; therefore, this guide extrapolates from data on structurally related aldehydes and
general principles of aldehyde toxicity. All experimental data presented are illustrative and
should be confirmed through dedicated studies.

Introduction

3-Methoxy-4-hydroxyphenylglycolaldehyde (MHPG-aldehyde) is a key intermediate in the
metabolism of norepinephrine, a critical neurotransmitter in the sympathetic nervous system.[1]
[2] It is formed from 3-methoxy-4-hydroxyphenylglycol (MHPG) via oxidation.[1] As an
aldehyde, MHPG-aldehyde possesses a reactive carbonyl group, which is a structural feature
associated with potential toxicity.[3][4] Aldehydes are known to interact with biological
macromolecules, leading to cellular damage and various toxicological endpoints.[3][4][5] This
guide provides a detailed examination of the known and potential toxicological profile of
MHPG-aldehyde, drawing upon current literature and established toxicological methodologies.

Physicochemical Properties
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A summary of the key physicochemical properties of MHPG-aldehyde is presented in Table 1.

Property Value Source
Molecular Formula CoH1004 [6]
Molecular Weight 182.17 g/mol [6]

CAS Number 17592-23-3 [6]
Appearance Solid (predicted) [6]
Water Solubility Data not available

logP -0.9 (predicted)

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME) - Hypothetical

Detailed ADME data for MHPG-aldehyde are not available. However, based on its structure
and the general behavior of catecholamine metabolites, a hypothetical profile can be proposed.

o Absorption: Due to its relatively small size and polar nature, MHPG-aldehyde is likely to be
absorbed from the gastrointestinal tract if ingested. Dermal and inhalation absorption are
also possible routes of exposure.

« Distribution: Following absorption, MHPG-aldehyde would be expected to distribute into
various tissues. Its ability to cross the blood-brain barrier is unknown.

» Metabolism: MHPG-aldehyde is an intermediate in the metabolic pathway of norepinephrine.
[1] It is anticipated to be further metabolized, primarily through oxidation to 3-methoxy-4-
hydroxymandelic acid (vanillylmandelic acid, VMA) by aldehyde dehydrogenase (ALDH)
enzymes.[7] This detoxification pathway is crucial in mitigating aldehyde toxicity.[7]

o Excretion: The metabolites of MHPG-aldehyde, such as VMA, are primarily excreted in the
urine.

Toxicological Data
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Direct quantitative toxicological data for MHPG-aldehyde, such as LD50 (median lethal dose)
or NOAEL (No-Observed-Adverse-Effect Level), are not currently available in the public
domain. The following tables present a template for such data, which would need to be
determined through standardized toxicological testing.

Table 2: Acute Toxicity - lllustrative Data

Test Species Route LD50 (mg/kg) Observations
Acute Oral Data not
o Rat Oral ]
Toxicity available
Acute Dermal ) Data not
o Rabbit Dermal _
Toxicity available
Acute Inhalation ) Data not
o Rat Inhalation ]
Toxicity available

Table 3: Sub-chronic and Chronic Toxicity - Illustrative Data

) . NOAEL
Study Duration Species Route Target Organs
(mgl/kg/day)
28-day Repeated Data not
Rat Oral
Dose available
90-day Repeated Data not
Rat Oral
Dose available
] o Data not
Carcinogenicity Mouse Oral ]
available

Mechanistic Toxicology

The toxicity of aldehydes is generally attributed to their high reactivity, leading to the formation
of adducts with cellular macromolecules such as proteins and DNA.[3][5] This can result in
enzyme inactivation, disruption of cellular signaling, and genotoxicity.
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Cytotoxicity

Aldehydes are known to be cytotoxic.[4] The cytotoxic effects of MHPG-aldehyde would likely
be concentration-dependent and could involve mechanisms such as:

o Oxidative Stress: Aldehyde metabolism can generate reactive oxygen species (ROS),
leading to oxidative stress and cellular damage.[8]

o Mitochondrial Dysfunction: Aldehydes can impair mitochondrial function, leading to
decreased ATP production and the initiation of apoptosis.

o Protein Adduction: The aldehyde group can react with amino acid residues in proteins,
leading to protein cross-linking and loss of function.[3]

Genotoxicity

Many aldehydes are genotoxic, meaning they can damage DNA.[3][5] Potential genotoxic
effects of MHPG-aldehyde could include:

o DNA Adduct Formation: The aldehyde group can react with DNA bases, forming DNA
adducts that can lead to mutations if not repaired.[5]

e DNA Cross-linking: Aldehydes can induce both DNA-protein and DNA-DNA cross-links,
which can interfere with DNA replication and transcription.[3]

Table 4: Genotoxicity Profile - Illustrative Data

Assay Test System Result

Ames Test (Bacterial Reverse

] S. typhimurium Data not available
Mutation)
In vitro Chromosomal )
] Human lymphocytes Data not available
Aberration
In vivo Micronucleus Test Mouse bone marrow Data not available

Signaling Pathways
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Aldehydes are known to modulate various cellular signaling pathways, often as a consequence
of their reactivity and the induction of cellular stress. While specific data for MHPG-aldehyde is
lacking, the following pathways are likely to be affected based on general aldehyde toxicology.

Oxidative Stress Response Pathways

The generation of ROS by aldehydes can activate signaling pathways involved in the cellular
response to oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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